N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide

• CAS RN: 183988-30-9
• Molecular Formula: C6H7BrClN3O
• Molecular Weight: 252.49 g/mol
• IUPAC Name: N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide
• InChI: InChI=1S/C6H7BrClN3O/c1-11-6(4(7)3-9-11)10-5(12)2-8/h3H,2H2,1H3,(H,10,12)
• InChI Key: QQMZHRDEDIZAFK-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)Br)NC(=O)CCl
• synonyms: N-(4-BROMO-1-METHYL-1H-PYRAZOL-5-YL)-2-CHLOROACETAMIDE, TECH

Description

N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide is not fully understood. However, it has been suggested that it may exert its effects by inhibiting certain enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, it has been reported to inhibit the growth of cancer cells, reduce inflammation, and modulate immune responses.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It is also stable under normal laboratory conditions. However, it has some limitations, including its limited solubility in water and some organic solvents, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide. Some possible areas of investigation include:
1. Further studies on its mechanism of action and potential targets in various cellular processes.
2. Development of more efficient synthesis methods to improve yields and reduce costs.
3. Evaluation of its potential as a drug candidate for the treatment of various diseases.
4. Investigation of its potential as a herbicide or other agricultural applications.
5. Exploration of its potential use in the synthesis of novel materials.
Conclusion:
In conclusion, N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to new insights and applications in medicine, agriculture, and materials science.

Synthesis Methods

The synthesis of N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide involves the reaction of 4-bromo-2-methylpyrazole-3-carboxylic acid with thionyl chloride, followed by the addition of N,N-dimethylformamide and 2-chloroacetamide. The resulting product is a white crystalline solid with a melting point of 128-131°C.

Scientific Research Applications

N-(4-bromo-2-methylpyrazol-3-yl)-2-chloroacetamide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In agriculture, it has been explored as a potential herbicide. In materials science, it has been studied for its potential use in the synthesis of novel materials.